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Compound of Interest

N-Pyrazinylcarbonylphenylalanine-
das

Cat. No.: B12403048

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Core Scientific Data

Due to the specialized and likely novel nature of N-Pyrazinylcarbonylphenylalanine-d8,
publicly accessible, detailed experimental data is limited. This guide synthesizes available
information on the constituent components and provides a theoretical framework for its
structure and potential characteristics. Further experimental validation is required to confirm the
data presented herein.

The core structure combines N-Pyrazinylcarbonyl with a deuterated phenylalanine analog,
Phenylalanine-d8.

Chemical Structure and Properties

N-Pyrazinylcarbonylphenylalanine-d8 is a derivative of the amino acid phenylalanine. The "-
d8" designation indicates that eight hydrogen atoms on the phenylalanine molecule have been
replaced by deuterium atoms. This isotopic labeling is a common technique in analytical
chemistry and drug metabolism studies to trace the molecule's fate in biological systems.

The structure consists of a pyrazine ring attached via a carbonyl group to the nitrogen atom of
the phenylalanine-d8 backbone.

Table 1: Physicochemical Properties of Phenylalanine-d8
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Property Value Source
Molecular Formula CoH3DsNO2 PubChem
Molecular Weight 173.24 g/mol [1]

Exact Mass 173.129192561 Da [1]

(2S)-2-amino-3-
IUPAC Name (perdeuteriophenyl)propanoic PubChem
acid

Note: The properties of the full N-Pyrazinylcarbonylphenylalanine-d8 molecule would need

to be determined experimentally.

Visualizing the Chemical Structure

The following diagram illustrates the theoretical chemical structure of N-
Pyrazinylcarbonylphenylalanine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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